Cas no 1024392-28-6 (Methyl 5-bromo-2-((phenylcyclopentyl)carbonylamino)benzoate)

• Product Name: Methyl 5-bromo-2-((phenylcyclopentyl)carbonylamino)benzoate
• CAS No: 1024392-28-6
• MF: C₂₀H₂₀BrNO₃
• MW: 402.281704902649
• MDL: MFCD03839592
• CID: 5032128
• Update Time: 2025-05-28

Methyl 5-bromo-2-((phenylcyclopentyl)carbonylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-BROMO-2-((PHENYLCYCLOPENTYL)CARBONYLAMINO)BENZOATE
• methyl 5-bromo-2-(1-phenylcyclopentaneamido)benzoate
• Methyl 5-bromo-2-((phenylcyclopentyl)carbonylamino)benzoate

• MDL： MFCD03839592
• Inchi： 1S/C20H20BrNO3/c1-25-18(23)16-13-15(21)9-10-17(16)22-19(24)20(11-5-6-12-20)14-7-3-2-4-8-14/h2-4,7-10,13H,5-6,11-12H2,1H3,(H,22,24)
• InChI Key： NEFNSPVHIWOOEH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OC)C=1)NC(C1(C2C=CC=CC=2)CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 483
• XLogP3: 5.2
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-bromo-2-((phenylcyclopentyl)carbonylamino)benzoate

Comprehensive Overview of Methyl 5-bromo-2-((phenylcyclopentyl)carbonylamino)benzoate (CAS No. 1024392-28-6)

Methyl 5-bromo-2-((phenylcyclopentyl)carbonylamino)benzoate (CAS No. 1024392-28-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, characterized by the presence of a phenylcyclopentyl group and a 5-bromo substituent, is often explored for its role in drug discovery and material science. Researchers frequently inquire about its synthesis, stability, and reactivity, making it a subject of interest in modern organic chemistry.

The compound's molecular structure combines a benzoate backbone with a carbonylamino linker, which enhances its versatility in chemical reactions. Its CAS No. 1024392-28-6 serves as a unique identifier, ensuring precise referencing in academic and industrial settings. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they are often used as intermediates or building blocks in the development of novel therapeutics.

One of the key features of Methyl 5-bromo-2-((phenylcyclopentyl)carbonylamino)benzoate is its potential application in targeted drug delivery systems. The phenylcyclopentyl moiety contributes to its lipophilicity, which can influence bioavailability and membrane permeability—a critical factor in pharmacokinetic optimization. This aligns with current industry focus on small-molecule therapeutics and precision medicine, where tailored chemical structures are essential for efficacy.

In addition to its pharmaceutical relevance, this compound is also studied for its photophysical properties. The incorporation of a 5-bromo group can alter electronic characteristics, making it a candidate for organic electronics and fluorescence-based sensors. Such applications are particularly relevant in the context of sustainable materials and green chemistry, which are trending topics in scientific communities.

From a synthetic perspective, Methyl 5-bromo-2-((phenylcyclopentyl)carbonylamino)benzoate is typically prepared through multi-step organic reactions, including amide coupling and esterification. Researchers often search for optimized protocols to improve yield and purity, reflecting the demand for scalable synthetic methods in industrial applications. The compound's stability under various conditions is another area of investigation, especially for long-term storage and handling.

Given its structural complexity, CAS No. 1024392-28-6 is frequently referenced in patent literature and academic journals, particularly in studies involving structure-activity relationships (SAR). Its role in medicinal chemistry is underscored by its potential to interact with biological targets, such as enzymes or receptors, which is a hot topic in drug discovery pipelines.

In conclusion, Methyl 5-bromo-2-((phenylcyclopentyl)carbonylamino)benzoate represents a compelling example of how tailored organic molecules can bridge gaps between chemical innovation and practical applications. Its relevance in pharmaceutical research, material science, and synthetic chemistry ensures its continued prominence in scientific discourse. As advancements in AI-assisted molecular design progress, compounds like this will likely play pivotal roles in shaping future technologies.